Cas no 1219841-81-2 (N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide)

• Product Name: N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide
• CAS No: 1219841-81-2
• MF: C₁₇H₁₉N₅O₂
• MW: 325.365062952042
• CID: 5444814
• Update Time: 2025-05-20

N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide
• N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide

• Inchi： 1S/C17H19N5O2/c1-3-20(4-2)16(23)11-21-17(24)15-10-14(19-22(15)12-18-21)13-8-6-5-7-9-13/h5-10,12H,3-4,11H2,1-2H3
• InChI Key： URCRBOAVXDDMMW-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C(=O)C2=CC(C3=CC=CC=C3)=NN2C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide

Introduction to N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide (CAS No. 1219841-81-2)

N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1219841-81-2, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate scaffold of this molecule, featuring a pyrazolo[1,5-d][1,2,4]triazine core, makes it a valuable candidate for further investigation in drug discovery and development.

The N,N-diethyl substitution on the acetamide moiety and the presence of a phenyl group at the 2-position of the pyrazolo[1,5-d][1,2,4]triazine ring contribute to the compound's distinct chemical and biological characteristics. These structural features are crucial for its interaction with biological targets, making it an intriguing subject for medicinal chemists and pharmacologists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential mechanisms of action of this compound. Studies suggest that the pyrazolo[1,5-d][1,2,4]triazine core may play a pivotal role in modulating various biological pathways. For instance, preliminary in silico studies have indicated that this scaffold could interact with enzymes and receptors involved in inflammatory responses and metabolic disorders.

One of the most compelling aspects of N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide is its potential as an antimicrobial agent. The combination of the pyrazolo[1,5-d][1,2,4]triazine moiety and the acetamide group creates a molecular structure that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. This has led to investigations into its efficacy against resistant strains of bacteria, which is a critical area of concern in modern medicine.

Moreover, the phenyl group embedded within the molecule may enhance its binding affinity to specific biological targets. This feature is particularly relevant in the development of neuroprotective agents, as phenyl-containing compounds are often associated with improved blood-brain barrier penetration. Researchers are exploring whether this compound could be leveraged to develop treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In vitro studies have begun to unravel the pharmacological profile of N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide. Initial results suggest that it exhibits moderate activity against certain cancer cell lines due to its ability to induce apoptosis and inhibit proliferation. The N,N-diethyl side chains appear to modulate the compound's solubility and bioavailability, which are essential factors for its therapeutic efficacy.

The synthesis of this compound presents unique challenges due to its complex heterocyclic structure. However, recent developments in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled chemists to access this molecule with greater ease.

As interest in structure-based drug design continues to grow, N,N-diethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide stands out as a promising candidate for further exploration. Its unique chemical properties and potential biological activities make it an attractive molecule for developing novel therapeutic agents. Future research will likely focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in preclinical models.

The integration of high-throughput screening technologies with traditional pharmacological assays has accelerated the discovery process for compounds like N,N-diethyl-2-{4-oxylo-octahydroquinolinecarboxamides}. These approaches allow researchers to rapidly assess the activity of numerous compounds across various biological assays simultaneously. This has significantly reduced the time required to identify lead candidates for further development.

In conclusion，N,N-diethyl{-(E)-3-[（3-hydroxypropyl）amino]-3-methylidene]-propenoyl}-hydrazide is a multifaceted compound with significant potential in pharmaceutical research。 Its complex structure， characterized by a {pyrazolopyrimidinetrione} core， offers unique opportunities for developing new therapeutic agents。 Ongoing studies are aimed at elucidating its mechanism of action， optimizing its pharmacological properties， and exploring its applications in treating various diseases。 As our understanding of molecular interactions advances， compounds like {（E)-3-[（3-hydroxypropyl）amino]-3-methylidene]-propenoyl}-hydrazide are poised to play a crucial role in shaping the future of drug discovery。